Cas no 1285516-72-4 (Methyl 5-(4-morpholinylsulfonyl)-2-[(phenylmethyl)oxy]benzoate)

Methyl 5-(4-morpholinylsulfonyl)-2-[(phenylmethyl)oxy]benzoate structure
1285516-72-4 structure
Product Name:Methyl 5-(4-morpholinylsulfonyl)-2-[(phenylmethyl)oxy]benzoate
CAS No:1285516-72-4
MF:C19H21NO6S
MW:391.438144445419
CID:2116448
Update Time:2023-08-04

Methyl 5-(4-morpholinylsulfonyl)-2-[(phenylmethyl)oxy]benzoate Chemical and Physical Properties

Names and Identifiers

    • methyl 2-(benzyloxy)-5-(morpholinosulfonyl)benzoate
    • SOLIFHUPLZAUPP-UHFFFAOYSA-N
    • Methyl 5-(4-morpholinylsulfonyl)-2-[(phenylmethyl)oxy]benzoate
    • methyl 5-(4-morpholinylsulfonyl)-2-[(phenylmethyl) oxy]benzoate
    • Benzoic acid, 5-(4-morpholinylsulfonyl)-2-(phenylmethoxy)-, methyl ester
    • Inchi: 1S/C19H21NO6S/c1-24-19(21)17-13-16(27(22,23)20-9-11-25-12-10-20)7-8-18(17)26-14-15-5-3-2-4-6-15/h2-8,13H,9-12,14H2,1H3
    • InChI Key: SOLIFHUPLZAUPP-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(=C(C(=O)OC)C=1)OCC1C=CC=CC=1)(N1CCOCC1)(=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 7
  • Complexity: 578
  • Topological Polar Surface Area: 90.5
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